Cas no 38695-60-2 (2-methanesulfonylthiophene)

• Product Name: 2-methanesulfonylthiophene
• CAS No: 38695-60-2
• MF: C₅H₆O₂S₂
• MW: 162.229938983917
• MDL: MFCD00052826
• CID: 89315
• PubChem ID: 707933
• Update Time: 2025-04-18

2-methanesulfonylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Methylsulfonylthiophene
• 2-(Methylsulfonyl)thiophene
• 2-methanesulfonylthiophee
• 2-methanesulfonylthiophene
• 2-Methansulfonyl-thiophen
• methyl 2-thienyl sulfone
• methyl thien-2-yl sulfone
• Methyl-<2>thienylsulfon
• 2-Methylsulfony thiophene
• 2-Methanesulfonyl-thiophene
• methylsulfonylthiophene
• 2-thienyl methyl sulfone
• Maybridge3_003330
• 2-Methylsulfonyl Thiophene
• Methyl(2-thienyl) sulfone
• 2-(Methanesulfonyl)thiophene
• Thiophene,2-(methylsulfonyl)-
• BNYLGFINMVZZGA-UHFFFAOYSA-N
• HMS14
• HMS1440H08
• SBB087640
• PB14102
• VT201
• AS-50379
• CS-0053912
• SY143589
• AC-18794
• SCHEMBL229283
• FT-0639492
• Z1201618320
• DTXSID00351721
• EN300-121596
• AKOS006229560
• AI-942/25034080
• 2-(Methylsulfonyl)thiophene, AldrichCPR
• 38695-60-2
• P10050
• C5H6O2S2
• A824237
• MFCD00052826
• IDI1_014717
• Thiophene, 2-(methylsulfonyl)-

• MDL： MFCD00052826
• Inchi： 1S/C5H6O2S2/c1-9(6,7)5-3-2-4-8-5/h2-4H,1H3
• InChI Key： BNYLGFINMVZZGA-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 161.98100
• Monoisotopic Mass: 161.980921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: massive
• Density: 1.344
• Melting Point: 45-47°C
• Boiling Point: 321.8°C at 760 mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.548
• PSA: 70.76000
• LogP: 2.23240
• Solubility: Not determined

2-methanesulfonylthiophene Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38